Cas no 1805998-78-0 (2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde)

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde is a versatile pyridine derivative with a reactive chloromethyl group, difluoromethyl substituent, and aldehyde functionality, making it a valuable intermediate in organic synthesis. The presence of multiple reactive sites enables selective modifications, facilitating applications in pharmaceuticals, agrochemicals, and specialty chemicals. The hydroxypyridine core enhances stability, while the difluoromethyl group can influence electronic and steric properties, potentially improving bioactivity. The aldehyde moiety allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly useful in the development of heterocyclic compounds, offering synthetic flexibility for researchers in medicinal and materials chemistry. Proper handling is advised due to its reactive functional groups.

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde structure

1805998-78-0 structure

Product Name:2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

CAS No:1805998-78-0

MF:C₈H₆ClF₂NO₂

MW:221.588548183441

CID:4891011

Update Time:2025-05-26

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde
- Inchi： 1S/C8H6ClF2NO2/c9-2-5-4(3-13)1-6(14)7(12-5)8(10)11/h1,3,8,14H,2H2
- InChI Key： ITXOBDBPWYBDMN-UHFFFAOYSA-N
- SMILES： ClCC1C(C=O)=CC(=C(C(F)F)N=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
XLogP3: 1
Topological Polar Surface Area: 50.2

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025505-250mg	2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde	1805998-78-0	95%	250mg	$1,019.20	2022-04-01
Alichem	A029025505-500mg	2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde	1805998-78-0	95%	500mg	$1,600.75	2022-04-01
Alichem	A029025505-1g	2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde	1805998-78-0	95%	1g	$2,923.95	2022-04-01

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde: A Comprehensive Overview

2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde, also known by its CAS number 1805998-78-0, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde is characterized by a pyridine ring with multiple substituents. The presence of a chloromethyl group at position 2, a difluoromethyl group at position 6, and a hydroxyl group at position 5 introduces significant electronic and steric effects. These substituents not only influence the compound's reactivity but also make it a valuable building block in organic synthesis. The carboxaldehyde group at position 3 further enhances its versatility, enabling participation in various condensation reactions and cross-coupling processes.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1805998-78-0 exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and alkylation reactions. The starting material is typically a substituted pyridine derivative, which undergoes sequential modifications to introduce the desired substituents. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making this approach more efficient for large-scale production.

The applications of 2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde extend beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, such as herbicides and fungicides, due to its ability to form stable complexes with metal ions. Additionally, its role in materials science has been explored, particularly in the development of advanced polymers and coordination compounds.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of this compound. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its environmental impact. However, further research is required to fully understand its ecological implications and ensure safe handling practices.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxaldehyde, with its CAS number 1805998-78-0, represents a versatile and promising compound with applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future chemical innovations.